Cas no 1246650-79-2 (6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone)

6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone structure
1246650-79-2 structure
Product Name:6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone
CAS No:1246650-79-2
MF:C17H15BrO
MW:315.204404115677
CID:2132681
PubChem ID:46856421
Update Time:2025-04-21

6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone
    • 1-benzyl-6-bromo-3,4-dihydronaphthalen-2(1H)-one
    • SCHEMBL1708540
    • DB-369100
    • 1246650-79-2
    • 1-benzyl-6-bromo-1,2,3,4-tetrahydronaphthalen-2-one
    • Inchi: 1S/C17H15BrO/c18-14-7-8-15-13(11-14)6-9-17(19)16(15)10-12-4-2-1-3-5-12/h1-5,7-8,11,16H,6,9-10H2
    • InChI Key: JZRFSUZHAZPMSQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CCC(C2CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 314.03063Da
  • Monoisotopic Mass: 314.03063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.387
  • Boiling Point: 432 ºC
  • Flash Point: 69 ºC
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